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Compound Name: Ferrous lactate

CAS No.: 5905-52-2

Cat. No.: B1199310

Get Quote

Ferrous lactate (C₆H₁₀FeO₆), the iron(II) salt of lactic acid, is an organometallic compound of

significant interest in the pharmaceutical and food science industries.[1] Typically appearing as

a greenish-white crystalline powder, it exists in both anhydrous and hydrated forms, with the

dihydrate and trihydrate being the most common.[1][2] Its primary value lies in its high

bioavailability as an iron supplement, making it a preferred choice for treating iron-deficiency

anemia and for fortifying foods such as infant formulas, cereals, and beverages.[1][3]

Unlike other iron salts, ferrous lactate is noted for being gentler on the gastrointestinal system

and having a milder taste, which enhances patient and consumer compliance.[4] The "ferrous"

designation indicates that iron is in its +2 oxidation state (Fe²⁺), which is more soluble and

readily absorbed by the body compared to the ferric (Fe³⁺) state.[3] However, this Fe²⁺ state is

also susceptible to oxidation to Fe³⁺, presenting a central challenge in both the synthesis and

storage of the compound. This guide provides a comprehensive overview of the synthesis

methodologies and the critical characterization techniques required to ensure the production of

high-purity, stable, and effective ferrous lactate for researchers, scientists, and drug

development professionals.
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Part 1: Synthesis of Ferrous Lactate – A Tale of
Controlled Reaction
The synthesis of ferrous lactate is fundamentally an acid-base reaction, but one that requires

careful control of conditions to prevent the oxidation of the ferrous ion. The choice of starting

materials and reaction environment is paramount to achieving a high-purity final product.

Primary Synthesis Routes
Two principal methods are commonly employed for the synthesis of ferrous lactate. The

selection between these routes often depends on the availability of starting materials, desired

purity, and scalability.

Route A: Direct Neutralization of Lactic Acid with a Ferrous Salt

This is the most straightforward approach, involving the reaction of lactic acid with a ferrous

base like ferrous carbonate or ferrous hydroxide.

Chemical Principle: This method is a classic acid-base neutralization. The lactate anion from

lactic acid displaces the carbonate or hydroxide anion to form the ferrous lactate salt, with

byproducts being water and, in the case of ferrous carbonate, carbon dioxide gas.

Reaction with Ferrous Carbonate: FeCO₃ + 2C₃H₆O₃ → Fe(C₃H₅O₃)₂ + H₂O + CO₂

Reaction with Ferrous Hydroxide: Fe(OH)₂ + 2C₃H₆O₃ → Fe(C₃H₅O₃)₂ + 2H₂O

Causality Behind Experimental Choices:

Inert Atmosphere: The critical vulnerability of the Fe²⁺ ion to oxidation necessitates that the

reaction be conducted under an inert atmosphere (e.g., nitrogen or argon).[1] Introducing an

inert gas displaces oxygen, thereby preventing the formation of ferric (Fe³⁺) impurities, which

would compromise the product's bioavailability and color. Some methods even use carbon

dioxide or hydrogen as a protective gas.[5]

Temperature Control: The reaction is typically performed at elevated temperatures (e.g., 50-

80°C) to increase the reaction rate and the solubility of the reactants.[1] However, excessive

temperatures must be avoided to prevent degradation of lactic acid.
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Experimental Protocol: Synthesis via Ferrous Carbonate

Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

condenser, and a gas inlet, add a stoichiometric amount of ferrous carbonate.

Inerting the System: Purge the flask with an inert gas (e.g., nitrogen) for 15-20 minutes to

remove atmospheric oxygen.

Reaction: Slowly add an aqueous solution of lactic acid to the flask while maintaining a

continuous, gentle flow of the inert gas. The reaction will be evidenced by the evolution of

CO₂ gas.

Heating: Heat the reaction mixture to 60-70°C and maintain stirring for 2-3 hours to ensure

the reaction goes to completion.

Crystallization: After the reaction is complete, concentrate the solution by evaporation (under

reduced pressure to maintain a low temperature) and then cool it slowly to induce

crystallization of ferrous lactate.

Isolation: Collect the greenish-white crystals by filtration.

Washing: Wash the crystals with deoxygenated water to remove any unreacted starting

materials, followed by a wash with a solvent like ethanol to facilitate drying.[6]

Drying: Dry the final product under vacuum at a temperature not exceeding 70°C.[5]

Route B: Double Displacement Reaction

This method involves the reaction of a soluble ferrous salt, typically ferrous sulfate, with a

soluble lactate salt, such as calcium lactate or sodium lactate.

Chemical Principle: This is a precipitation reaction driven by the formation of a less soluble salt.

Ferrous lactate is less soluble under the reaction conditions than the byproduct (e.g., calcium

sulfate or sodium sulfate), causing it to precipitate out of the solution.

Reaction with Calcium Lactate: FeSO₄ + Ca(C₃H₅O₃)₂ → Fe(C₃H₅O₃)₂↓ + CaSO₄

Reaction with Sodium Lactate: FeSO₄ + 2NaC₃H₅O₃ → Fe(C₃H₅O₃)₂↓ + Na₂SO₄
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Causality Behind Experimental Choices:

Reactant Purity: The purity of the final product is directly dependent on the purity of the

starting materials. Food or pharmaceutical-grade reactants are often used.

Washing Efficiency: The success of this method hinges on the thorough removal of the

sulfate byproduct. The presence of residual sulfates is a common impurity that must be

tested for in the final product.[2] The crystals are washed until a test of the wash water

shows a complete absence of sulfate ions.[5]

Experimental Protocol: Synthesis via Ferrous Sulfate and Sodium Lactate

Solution Preparation: Prepare separate aqueous solutions of ferrous sulfate heptahydrate

(40-50 wt%) and sodium lactate (58-61 wt%).[5] Deoxygenate both solutions by bubbling

nitrogen gas through them.

Reaction: In a reaction vessel under a nitrogen atmosphere, slowly add the ferrous sulfate

solution to the stirred sodium lactate solution. The reaction is typically carried out at a

controlled temperature of 35-45°C for 1.5-2.5 hours.[5]

Precipitation: Ferrous lactate will precipitate out of the solution as fine, greenish-white

crystals.

Isolation and Washing: Filter the crystals and wash them thoroughly with deoxygenated

water at 20-30°C until the washings are free of sulfate ions (tested by adding BaCl₂ solution,

which would form a white precipitate of BaSO₄ if sulfates are present).[5]

Drying: Dry the purified crystals under vacuum at a temperature below 70°C to prevent

thermal degradation and oxidation.[5]

Synthesis Workflow Visualization
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Caption: Workflow for the synthesis of ferrous lactate via direct neutralization.

Part 2: A Multi-faceted Approach to Characterization
Comprehensive characterization is essential to confirm the identity, purity, structure, and

stability of the synthesized ferrous lactate. No single technique is sufficient; a combination of

spectroscopic, thermal, and chemical methods provides a complete profile of the material.

Spectroscopic Analysis: Fourier-Transform Infrared
(FTIR) Spectroscopy
Principle: FTIR spectroscopy measures the absorption of infrared radiation by the sample's

molecules, causing vibrations in their chemical bonds. Each type of bond (e.g., C=O, O-H, C-H)

vibrates at a characteristic frequency, resulting in a unique spectrum that acts as a molecular

"fingerprint."

Application for Ferrous Lactate: FTIR is used to confirm the formation of the lactate salt by

identifying its key functional groups. The spectrum of lactic acid will show a strong absorption

for the carboxylic acid C=O group and a broad O-H stretch.[7] In ferrous lactate, the

deprotonation of the carboxylic acid and coordination with the Fe²⁺ ion causes a shift in these

characteristic peaks, providing clear evidence of salt formation.

Experimental Protocol: FTIR Analysis
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Sample Preparation: Mix a small amount of the dried ferrous lactate sample (1-2 mg) with

~200 mg of dry potassium bromide (KBr). Grind the mixture thoroughly in an agate mortar to

create a fine, homogeneous powder.

Pellet Formation: Place the powder into a pellet press and apply pressure to form a thin,

transparent KBr pellet. The use of KBr is common, but it is hygroscopic, which can introduce

a broad water band around 3500 cm⁻¹.[8]

Data Acquisition: Place the pellet in the sample holder of the FTIR spectrometer.

Analysis: Scan the sample, typically in the range of 4000 to 400 cm⁻¹. The resulting

spectrum should be analyzed for characteristic peaks corresponding to the lactate molecule,

such as the carboxylate (COO⁻) stretches and C-H and O-H vibrations.

Thermal Analysis: TGA and DSC
Principle: Thermal analysis techniques monitor the physical and chemical properties of a

substance as a function of temperature.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as it is heated.

It is used to quantify mass loss events like dehydration or decomposition.[9]

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a

sample and a reference as they are subjected to the same temperature program. It detects

thermal events like melting, crystallization, and decomposition, providing information on their

temperatures and enthalpies.[10]

Application for Ferrous Lactate: These methods are crucial for determining the hydration state

and thermal stability of ferrous lactate.

TGA: A TGA curve of ferrous lactate dihydrate or trihydrate will show a distinct weight loss

step corresponding to the loss of water molecules.[11] This allows for the precise

determination of the number of water molecules of hydration. Subsequent weight loss at

higher temperatures indicates the decomposition of the anhydrous salt.

DSC: The DSC curve will show an endothermic peak corresponding to the energy absorbed

during dehydration, followed by exothermic peaks at higher temperatures associated with the
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decomposition of the organic lactate moiety.[12][13]

Experimental Protocol: TGA/DSC Analysis

Sample Preparation: Accurately weigh 5-10 mg of the ferrous lactate sample into an

alumina or platinum crucible.

Instrumentation Setup: Place the sample crucible and an empty reference crucible into the

TGA/DSC instrument.

Data Acquisition: Heat the sample from ambient temperature to a high temperature (e.g.,

600-800°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere

(typically nitrogen to prevent oxidation during the analysis).

Analysis: Analyze the resulting TGA curve for percentage weight loss at different temperature

ranges and the DSC curve for endothermic and exothermic peaks.

Structural Analysis: X-Ray Diffraction (XRD)
Principle: XRD is a non-destructive technique that provides information about the crystalline

structure of a material. When a beam of X-rays is directed at a crystalline sample, the atoms in

the crystal lattice diffract the X-rays in a predictable pattern, according to Bragg's Law (nλ = 2d

sinθ).[14] The resulting diffraction pattern is unique to a specific crystalline phase.

Application for Ferrous Lactate: XRD is the definitive method for confirming the crystalline

nature and phase identity of the synthesized product.[12] It can:

Confirm that the synthesized material is indeed ferrous lactate by matching its diffraction

pattern to a reference pattern from a database (e.g., ICDD).[12]

Identify the specific hydrated form (dihydrate vs. trihydrate), as each will have a unique

crystal structure and thus a different XRD pattern.

Assess the phase purity of the sample by detecting the presence of crystalline impurities

(e.g., unreacted starting materials or byproducts).

Experimental Protocol: Powder XRD Analysis
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Sample Preparation: Finely grind the dried ferrous lactate sample into a homogeneous

powder using a mortar and pestle.

Mounting: Pack the powder into a sample holder, ensuring a flat, smooth surface that is level

with the holder's top edge.

Data Acquisition: Place the sample holder in the X-ray diffractometer. Set the instrument to

scan over a specific range of 2θ angles (e.g., 5° to 70°) using a specific X-ray source

(commonly Cu Kα radiation).

Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) should be analyzed by

identifying the positions (2θ values) and relative intensities of the diffraction peaks. These

peaks are then compared to a reference database to confirm the material's identity.

Morphological and Elemental Analysis: SEM and EDS
Principle:

Scanning Electron Microscopy (SEM) uses a focused beam of electrons to scan the surface

of a sample, producing high-resolution images of its morphology (shape, size, and texture).

[15]

Energy-Dispersive X-ray Spectroscopy (EDS/EDX) is an analytical technique often

integrated with SEM. The electron beam excites atoms in the sample, causing them to emit

characteristic X-rays. The energy of these X-rays is specific to each element, allowing for

qualitative and quantitative elemental analysis.[15]

Application for Ferrous Lactate:

SEM: Provides visual confirmation of the crystalline nature of the product and reveals details

about the crystal habit (e.g., needle-like, plate-like). This can be important as morphology

can influence properties like flowability and dissolution rate.

EDS: Confirms the elemental composition of the sample, verifying the presence of iron (Fe),

carbon (C), and oxygen (O) in the correct proportions and ensuring the absence of elemental

impurities.
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Experimental Protocol: SEM-EDS Analysis

Sample Preparation: Mount a small amount of the ferrous lactate powder onto an SEM stub

using double-sided carbon tape.

Coating: If the sample is not sufficiently conductive, it must be coated with a thin layer of a

conductive material (e.g., gold or carbon) to prevent charging under the electron beam.

Imaging (SEM): Introduce the stub into the SEM chamber. Obtain images of the particles at

various magnifications to observe their morphology.

Elemental Analysis (EDS): Select a representative area of the sample (or individual particles)

and acquire an EDS spectrum to determine the elemental composition.

Chemical Purity and Assay
Principle: Titrimetric methods are used to quantify the amount of a specific substance. For

ferrous lactate, key analyses include determining the amount of active ferrous iron and the

level of the ferric iron impurity.

Application for Ferrous Lactate:

Assay of Ferrous Iron (Fe²⁺): This is typically done via a redox titration with a strong

oxidizing agent like potassium permanganate. The permanganate ion (MnO₄⁻) oxidizes Fe²⁺

to Fe³⁺, and the endpoint is indicated by a persistent pink color.[2]

Limit Test for Ferric Iron (Fe³⁺): The amount of undesirable Fe³⁺ is determined by an

iodometric titration. Fe³⁺ oxidizes iodide ions (I⁻) to iodine (I₂), and the liberated iodine is

then titrated with a standard sodium thiosulfate solution.[2]

Experimental Protocol: Titration for Ferric Iron Impurity

Sample Preparation: Accurately weigh and dissolve about 5 g of the ferrous lactate sample

in a mixture of 100 ml of deoxygenated water and 10 ml of hydrochloric acid in a stoppered

flask.[2]

Reaction: Add 3 g of potassium iodide (KI), shake the flask, and allow it to stand in the dark

for 5 minutes. The Fe³⁺ in the sample will oxidize the I⁻ to I₂.[2]
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Titration: Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate (Na₂S₂O₃)

solution.[2]

Endpoint Detection: As the endpoint is approached (the yellow-brown color of iodine fades),

add a few drops of starch indicator solution. A deep blue color will form. Continue the titration

until the blue color disappears.[2]

Calculation: The amount of Fe³⁺ is calculated based on the volume of sodium thiosulfate

solution used. Each ml of 0.1 N sodium thiosulfate is equivalent to 5.585 mg of iron (III).[2]
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Caption: A multi-technique workflow for the comprehensive characterization of ferrous lactate.

Part 3: Data Presentation and Interpretation
Quantitative data from the synthesis and characterization should be systematically organized

for clear interpretation and comparison.

Table 1: Typical Synthesis Parameters and Expected Outcomes

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 16 Tech Support

https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-193.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-193.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-193.pdf
https://www.benchchem.com/product/b1199310/docs?utm_src=pdf-body-img#introduction-the-significance-of-ferrous-lactate-in-modern-applications
https://www.benchchem.com/product/b1199310/docs?utm_src=pdf-body#introduction-the-significance-of-ferrous-lactate-in-modern-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Route A
(Neutralization)

Route B
(Displacement)

Rationale

Primary Reactants
Lactic Acid, Ferrous

Carbonate

Ferrous Sulfate,

Sodium Lactate

Choice based on cost,

availability, and

byproduct handling.

Reaction Temp. 50 - 80°C[1] 35 - 45°C[5]

To optimize reaction

rate while preventing

degradation.

Atmosphere
Inert (N₂, Ar, CO₂)[1]

[5]
Inert (N₂)[5]

Crucial to prevent

oxidation of Fe²⁺ to

Fe³⁺.

Reaction Time 2 - 3 hours 1.5 - 2.5 hours[5]

To ensure the reaction

proceeds to

completion.

Typical Yield ~85%[16] ~92%[5]

Dependent on

stoichiometry and

recovery efficiency.

Key Purification Step
Washing with

deoxygenated H₂O

Extensive washing to

remove SO₄²⁻ ions[5]

To remove unreacted

materials and soluble

byproducts.

Table 2: Key Characterization Data and Quality Specifications for Ferrous Lactate
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Technique Parameter
Typical Result /
Specification

Purpose

Appearance Visual
Greenish-white

crystals or powder[2]
Initial quality check.

Solubility In Water Soluble[2]

Confirms identity and

suitability for aqueous

formulations.

pH (1 in 50 soln) Potentiometry 5.0 - 6.0[2]
Quality control

parameter.

FTIR Key Peaks

Shifted carboxylate

(COO⁻) peaks vs.

lactic acid

Confirms salt

formation.

TGA Weight Loss

~12-14% for

dihydrate, up to 18%

for trihydrate[2][17]

Determines water of

hydration.

XRD Diffraction Peaks

Pattern must match

reference for ferrous

lactate

Confirms crystalline

identity and phase

purity.

Assay (Fe²⁺) Titration
Not less than 96-97%

(dried basis)[2][18]

Quantifies the active

component.

Ferric Iron (Fe³⁺) Titration Not more than 0.6%[2]

Controls critical

impurity affecting

stability and

bioavailability.

Sulfates Limit Test Not more than 0.1%[2]
Controls impurity from

Route B synthesis.

Lead AAS/ICP-MS
Not more than 1

mg/kg[2]

Ensures safety for

food and

pharmaceutical use.
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The successful synthesis of high-purity ferrous lactate is a process of meticulous control,

aimed squarely at preserving the integrity of the ferrous (Fe²⁺) ion. The choice of synthesis

route, whether through direct neutralization or double displacement, must be accompanied by

stringent measures—most notably the maintenance of an inert atmosphere—to prevent

oxidative degradation.

A robust, multi-technique characterization protocol is not merely advisable but essential for

validating the outcome. While techniques like XRD and FTIR confirm the material's

fundamental identity and structure, thermal analysis quantifies its hydration state, and crucial

wet chemical methods, such as redox titrations, provide the definitive assessment of purity and

assay. By integrating these synthesis and characterization strategies, researchers and

developers can ensure the production of safe, stable, and bioavailable ferrous lactate that

meets the rigorous standards of the pharmaceutical and food industries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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